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Compound of Interest

Compound Name: Cyclododecen-1-yl acetate

Cat. No.: B15373661

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for specialty chemicals is paramount. This
technical guide provides an in-depth overview of the available safety data and handling
precautions for Cyclododecen-1-yl acetate (CAS No. 32399-66-9).

Due to the limited availability of a specific Safety Data Sheet (SDS) for Cyclododecen-1-yl
acetate, this guide synthesizes information from data available for structurally related
compounds, primarily various isomers of dodecenyl acetate. It is crucial to note that while these
compounds share functional similarities, their toxicological and physical properties may differ.
Therefore, the following information should be considered as a baseline for safe handling, and
a thorough risk assessment should be conducted before use.

Physicochemical and Toxicological Profile

Quantitative data for Cyclododecen-1-yl acetate is not readily available. The following tables
summarize representative data for related dodecenyl acetate isomers to provide an estimation
of properties.

Table 1: Physical and Chemical Properties of Related Dodecenyl Acetate Isomers
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Property Value Source Compound
1-CYCLODODECEN-1-YL
Molecular Formula C14H2402
ACETATE
] (7Z,9E)-dodecadienyl
Molecular Weight 224.34 g/mol
acetate[1]
Boiling Point 300.13 °C @ 760 mm Hg (est.)  (Z2)-8-dodecen-1-yl acetate[2]
Flash Point 206.00 °F (96.50 °C) (est.) (2)-8-dodecen-1-yl acetate[2]

Vapor Pressure

0.001000 mmHg @ 25.00 °C
(est)

(2)-8-dodecen-1-yl acetate[2]

Solubility

Soluble in alcohol; Insoluble in

water

(2)-8-dodecen-1-yl acetate[2]

LogP (o/w)

5.504 (est.)

(2)-8-dodecen-1-yl acetate[3]

Table 2: Toxicological Data Summary for Related Dodecenyl Acetate Isomers
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Endpoint

Result

Source
Compound/Information

Acute Oral Toxicity

Not determined for specific
isomers, generally expected to

be a low ingestion hazard.[4]

General assessment for

related compounds

Acute Dermal Toxicity

Not determined.

Acute Inhalation Toxicity

No adverse effects due to

inhalation are expected.[4]

General assessment for

related compounds

Skin Corrosion/Irritation

Prolonged skin contact may

cause temporary irritation.[4]

e-9-DODECENYL ACETATE

Eye Damage/Irritation

Direct contact with eyes may

cause temporary irritation.[4]

e-9-DODECENYL ACETATE

Skin Sensitization

Not expected to cause skin

sensitization.[4]

e-9-DODECENYL ACETATE

Mutagenicity

No data available to indicate
product or any components
present at greater than 0.1%

are mutagenic or genotoxic.[4]

e-9-DODECENYL ACETATE

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is on OSHA's

list of regulated carcinogens.

CIS-7-DODECEN-1-YL
ACETATE

Reproductive Toxicity

This product is not expected to
cause reproductive or

developmental effects.[4]

e-9-DODECENYL ACETATE

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are based on standard practices for handling laboratory chemicals and

information from SDS of related compounds.
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Engineering Controls

Good general ventilation, typically 10 air changes per hour, should be used.[5] If applicable,
use process enclosures, local exhaust ventilation, or other engineering controls to maintain
airborne levels below recommended exposure limits.[5]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[5]

o Skin Protection: Wear appropriate chemical-resistant gloves.[5] The specific glove material
should be selected based on the breakthrough time and permeation rate for the substances
being handled. Wear suitable protective clothing to prevent skin contact.[5]

o Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment.[5]

First-Aid Measures
e Inhalation: Move the victim to fresh air. Call a physician if symptoms develop or persist.[4]

o Skin Contact: Wash off with soap and water. Get medical attention if irritation develops and
persists.[4]

o Eye Contact: Rinse with water. Get medical attention if irritation develops and persists.[4]
 Ingestion: Rinse mouth. Get medical attention if symptoms occur.[4]

Spillage and Disposal

o Spill Cleanup: For small spills, wipe up with absorbent material. For large spills, dike the
spilled material where possible and absorb it in vermiculite, dry sand, or earth and place it
into containers.[4] Avoid discharge into drains, water courses, or onto the ground.

o Disposal: Dispose of waste and residues in accordance with local authority requirements.[4]

Logical Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Enarmonia_formosana_Lure_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15373661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the logical steps for the safe handling of Cyclododecen-1-yl
acetate, from preparation to disposal.

Safe Handling Workflow for Cyclododecen-1-yl Acetate

Preparation

Conduct Risk Assessment

Ldentifies need for
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Use in Well-Ventilated Area

Ensures lafe environment
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l Minimizes exposure If exposure occurs If spill occurs
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Post-HandIingv Emergency Procedures
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iAfter cleaning
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Click to download full resolution via product page
Caption: Logical workflow for the safe handling of Cyclododecen-1-yl acetate.

In conclusion, while specific safety and handling data for Cyclododecen-1-yl acetate is
scarce, a cautious approach based on the information available for structurally similar
compounds is essential for ensuring laboratory safety. Researchers should always consult
multiple sources, perform a thorough risk assessment, and implement robust safety protocols
when working with this and other specialty chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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